{5-[(Tert-butylamino)methyl]furan-2-yl}methanol

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: [5-[(tert-butylamino)methyl]furan-2-yl]methanol
• InChI: InChI=1S/C10H17NO2/c1-10(2,3)11-6-8-4-5-9(7-12)13-8/h4-5,11-12H,6-7H2,1-3H3
• InChI Key: WTCYDJXUFWZUAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC1=CC=C(O1)CO

Description

{5-[(Tert-butylamino)methyl]furan-2-yl}methanol, with PubChem CID 15254881, is a chemical compound of interest in synthetic and medicinal chemistry research . This furan-based building block features a tert-butylamino methyl side chain, a structure that researchers are exploring in the design of novel bioactive molecules. Compounds with similar furan and aminomethyl motifs are frequently investigated as key intermediates in the synthesis of potential agonists for G-protein coupled receptors (GPCRs) and other therapeutic targets . The molecular framework of this compound offers a versatile platform for further chemical modification. Researchers can utilize it to develop novel chemical entities for structure-activity relationship (SAR) studies, particularly in the exploration of heterocyclic compounds with potential pharmacological activity . Please handle this compound with care. Refer to the Material Safety Data Sheet (MSDS) for detailed safety information before use. This product is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or personal use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {5-[(Tert-butylamino)methyl]furan-2-yl}methanol typically involves the reaction of furan derivatives with tert-butylamine and formaldehyde under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as an acid or base, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of {5-[(Tert-butylamino)methyl]furan-2-yl}methanol may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired production volume, cost, and environmental considerations. Industrial production often employs advanced techniques such as flow chemistry to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

{5-[(Tert-butylamino)methyl]furan-2-yl}methanol undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form alcohols or amines.

Substitution: The tert-butylamino group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and bases.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxymethyl group can yield furan-2-carboxylic acid, while reduction can produce furan-2-methanol.

Scientific Research Applications

Chemistry

In chemistry, {5-[(Tert-butylamino)methyl]furan-2-yl}methanol is used as a building block for the synthesis of more complex molecules

Biology

The compound has potential applications in biology, particularly in the study of enzyme interactions and metabolic pathways. Its ability to interact with biological molecules makes it a useful tool in biochemical research.

Medicine

In medicinal chemistry, {5-[(Tert-butylamino)methyl]furan-2-yl}methanol is investigated for its potential therapeutic properties. It may serve as a lead compound for the development of new drugs targeting specific diseases.

Industry

In the industrial sector, the compound is used in the production of specialty chemicals and materials. Its reactivity and versatility make it suitable for various industrial applications, including the manufacture of polymers and coatings.

Mechanism of Action

The mechanism of action of {5-[(Tert-butylamino)methyl]furan-2-yl}methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

[5-[(Dimethylamino)methyl]furan-2-yl]methanol (CAS: 15433-79-1)

• Molecular Formula: C₈H₁₃NO₂ (MW: 155.19 g/mol)
• Physical Properties : Density = 1.088 g/cm³, boiling point = 217.7°C, flash point = 85.5°C .
• Applications: Used as an intermediate in pharmaceuticals, notably in the synthesis of Ranitidine Hydrochloride .
• Higher polarity due to the smaller alkyl chain may improve aqueous solubility relative to the tert-butyl derivative.

[5-[(Diethylamino)methyl]furan-2-yl]methanol (CAS: 15433-80-4)

• Molecular Formula: C₁₀H₁₇NO₂ (MW: 183.25 g/mol)
• Structural Features: The diethylamino group increases lipophilicity compared to the dimethyl analog, which may enhance membrane permeability in biological systems.
• Regulatory Data : Classified under HS code 2932190090 with a 6.5% MFN tariff .
• Key Differences: Similar molecular weight to the tert-butyl derivative but with linear alkyl chains, leading to distinct steric and electronic effects.

(5-(4-Amino-2-methylphenyl)furan-2-yl)methanol (CAS: 105119-82-2)

• Molecular Formula: C₁₂H₁₃NO₂ (MW: 203.24 g/mol)
• Key Differences: Incorporation of an aromatic phenyl group introduces π-π stacking interactions, absent in the aliphatic tert-butyl derivative. The tert-butylamino group may offer superior stability in acidic or oxidative conditions compared to the primary amino group in this analog.

Physicochemical and Reactivity Comparisons

Table 1: Comparative Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Functional Groups
{5-[(Tert-butylamino)methyl]furan-2-yl}methanol	C₁₀H₁₇NO₂	183.25	-	Hydroxymethyl, tert-butylamino
[5-[(Dimethylamino)methyl]furan-2-yl]methanol	C₈H₁₃NO₂	155.19	217.7	Hydroxymethyl, dimethylamino
[5-[(Diethylamino)methyl]furan-2-yl]methanol	C₁₀H₁₇NO₂	183.25	-	Hydroxymethyl, diethylamino

Key Observations:

• Steric Effects : The tert-butyl group imposes significant steric hindrance, which may slow reaction kinetics in coupling reactions (e.g., Suzuki-Miyaura cross-couplings) compared to dimethyl or diethyl analogs .
• Solubility: The dimethylamino analog’s higher polarity likely improves solubility in polar solvents, whereas the tert-butyl derivative may exhibit better solubility in non-polar media.
• Thermal Stability : Tert-butyl groups generally enhance thermal stability due to their bulky, electron-donating nature, as seen in related furan derivatives .

Biological Activity

{5-[(Tert-butylamino)methyl]furan-2-yl}methanol, with the CAS number 1343292-85-2, is a compound of interest due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C$_{10}$H$_{17}$NO$_2$
• Molecular Weight : 183.25 g/mol
• Structure : The compound features a furan ring substituted with a tert-butylamino group, which may influence its biological activity.

Biological Activity Overview

Research on {5-[(Tert-butylamino)methyl]furan-2-yl}methanol has indicated various biological activities, particularly in antimicrobial and anticancer domains. The following sections detail specific findings from recent studies.

Case Study: Furan Derivatives

A study evaluated the antimicrobial efficacy of furoxan derivatives against Mycobacterium tuberculosis (Mtb) and other pathogens. Compounds with similar structural motifs showed significant activity, suggesting potential for {5-[(Tert-butylamino)methyl]furan-2-yl}methanol as an antimicrobial agent. For instance:

• MIC values for furoxan derivatives ranged from 3.9 μM to 30.8 μM against various strains of bacteria and fungi, indicating promising antimicrobial potential .

Anticancer Activity

Research into the anticancer properties of furan derivatives has revealed that modifications to the furan structure can enhance cytotoxicity against cancer cell lines.

Cytotoxicity Studies

In vitro studies reported varying cytotoxic effects of furan derivatives on human cancer cell lines. For example:

• Compounds derived from similar structures exhibited IC$_{50}$ values ranging from 25 μM to over 800 μM against lung fibroblast cell lines (MRC-5), indicating selective toxicity towards cancer cells .

The mechanisms underlying the biological activity of {5-[(Tert-butylamino)methyl]furan-2-yl}methanol may involve:

• Inhibition of Enzymatic Pathways : Similar compounds have been shown to inhibit key enzymes involved in microbial metabolism.
• Induction of Apoptosis : Furan derivatives have been linked to the activation of apoptotic pathways in cancer cells, leading to cell death.
• Disruption of Membrane Integrity : Some studies suggest that these compounds can disrupt bacterial membranes, enhancing their antimicrobial effects.

Research Findings Summary Table

Study Focus	Findings	Reference
Antimicrobial Activity	MIC values for furoxan derivatives range from 3.9 μM to 30.8 μM against Mtb and others
Cytotoxicity	IC$_{50}$ values for related compounds range from 25 μM to >800 μM against MRC-5 cells
Mechanism	Inhibition of enzymatic pathways and induction of apoptosis noted in similar structures

Q & A

Q. What are the key considerations for optimizing the synthesis of {5-[(Tert-butylamino)methyl]furan-2-yl}methanol to improve yield and purity?

Methodological Answer:

• Reaction Conditions : Optimize temperature (e.g., 50–80°C for amination steps) and solvent polarity (e.g., ethanol or THF) to enhance nucleophilic substitution efficiency .
• Catalysts : Use palladium catalysts for cross-coupling reactions or acid/base catalysts (e.g., NaH) for deprotonation steps .
• Purification : Employ column chromatography (silica gel, ethyl acetate/hexane) or recrystallization (using methanol/water mixtures) to isolate the compound with >95% purity .
• Scale-Up : Transition from batch to continuous flow reactors to maintain consistency in industrial-scale synthesis .

Q. How can the molecular structure of {5-[(Tert-butylamino)methyl]furan-2-yl}methanol be confirmed using spectroscopic and crystallographic methods?

Methodological Answer:

• NMR Spectroscopy : Analyze $^1H$-NMR peaks for the tert-butyl group (δ 1.2–1.4 ppm, singlet) and hydroxymethyl protons (δ 3.5–4.0 ppm) .
• X-ray Crystallography : Resolve the 3D conformation to confirm stereochemistry and intramolecular hydrogen bonding between the hydroxyl and amino groups .
• Mass Spectrometry : Validate the molecular ion peak at m/z 225.2 (calculated for $C_{11}H_{19}NO_2$) .

Q. What are the standard protocols for evaluating the solubility and stability of {5-[(Tert-butylamino)methyl]furan-2-yl}methanol in different solvents?

Methodological Answer:

• Solubility Testing : Use the shake-flask method in polar (water, DMSO) and non-polar solvents (hexane) at 25°C, followed by HPLC quantification .
• Stability Studies : Conduct accelerated degradation tests under UV light, heat (40–60°C), and acidic/basic conditions (pH 2–12) to identify decomposition pathways .

Advanced Research Questions

Q. How does the tert-butylamino substituent influence the reactivity of {5-[(Tert-butylamino)methyl]furan-2-yl}methanol in nucleophilic and electrophilic reactions?

Methodological Answer:

• Steric Effects : The bulky tert-butyl group reduces electrophilic substitution at the furan ring’s 5-position but enhances nucleophilic attack at the hydroxymethyl group .
• Hydrogen Bonding : The amino group participates in intramolecular H-bonding with the hydroxyl group, stabilizing transition states in oxidation reactions (e.g., using KMnO$_4$) .
• Kinetic Studies : Monitor reaction rates via stopped-flow spectroscopy to compare tert-butyl-substituted analogs with methyl or cyclohexyl derivatives .

Q. How can computational modeling be utilized to predict the interaction of {5-[(Tert-butylamino)methyl]furan-2-yl}methanol with biological targets such as enzymes or receptors?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to simulate binding to cytochrome P450 or kinase targets, focusing on hydrogen bonds between the hydroxyl group and active-site residues .
• MD Simulations : Run 100-ns simulations in GROMACS to assess conformational stability of ligand-protein complexes, highlighting the role of the tert-butyl group in hydrophobic interactions .
• QSAR Models : Corrogate substituent effects (e.g., tert-butyl vs. hexylamino) on antibacterial IC$_{50}$ values using partial least squares regression .

Q. What strategies are effective in resolving conflicting reports on the biological activity of {5-[(Tert-butylamino)methyl]furan-2-yl}methanol across different cell lines?

Methodological Answer:

• Dose-Response Curves : Test activity at multiple concentrations (0.1–100 µM) in cancer (HeLa, MCF-7) and normal (HEK293) cell lines to identify selective toxicity thresholds .
• Orthogonal Assays : Combine MTT viability assays with caspase-3/7 activation measurements to distinguish cytostatic vs. apoptotic effects .
• Metabolomic Profiling : Use LC-MS to track compound degradation in media, addressing discrepancies due to instability in high-serum conditions .

Q. How can reaction mechanisms involving {5-[(Tert-butylamino)methyl]furan-2-yl}methanol be elucidated using isotopic labeling or kinetic isotope effects (KIEs)?

Methodological Answer:

• Deuterium Labeling : Synthesize $^{2}H$-labeled analogs at the hydroxymethyl group to track H-transfer in oxidation reactions via $^1H$-NMR isotope shifts .
• KIE Studies : Compare $k_{H}/k_{D}$ values in ring-opening reactions (e.g., acid-catalyzed hydrolysis) to determine rate-limiting steps .
• In Situ IR Spectroscopy : Monitor furan ring vibrations (1600–1700 cm$^{-1}$) during reactions to identify intermediates .